Cas no 25577-40-6 (Methyl 2-O-acetyl-4,6-O-benzylidene-alpha-D-glucopyranoside)

• Product Name: Methyl 2-O-acetyl-4,6-O-benzylidene-alpha-D-glucopyranoside
• CAS No: 25577-40-6
• MF: C₁₆H₂₀O₇
• MW: 324.325805664063
• CID: 52754
• PubChem ID: 12904885
• Update Time: 2025-04-18

Methyl 2-O-acetyl-4,6-O-benzylidene-alpha-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 2-O-acetyl-4,6-O-benzylidene-alpha-D-glucopyranoside
• METHYL 2-O-ACETYL-4,6-O-BENZYLIDENE-A-D-GLUCOPYRANOSIDE
• methyl 2-O-acetyl-4,6-benzylidene-α-D-glucopyranoside
• methyl 2-O-acetyl-4,6-O-benzylidene-α-D-glucopyranoside
• Methyl-[O2-acetyl-O4,O6-((R)-benzyliden)-α-D-glucopyranosid]
• methyl-[O2-acetyl-O4,O6-((R)-benzylidene)-α-D-glucopyranoside]
• [(4aR,6S,7R,8S,8aS)-8-hydroxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] acetate
• SCHEMBL7145831
• 25577-40-6
• W-202080

• Inchi： 1S/C16H20O7/c1-9(17)21-14-12(18)13-11(22-16(14)19-2)8-20-15(23-13)10-6-4-3-5-7-10/h3-7,11-16,18H,8H2,1-2H3/t11-,12+,13-,14-,15?,16+/m1/s1
• InChI Key： ICAMXOWGAZACCP-YLUFJFMLSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)OC(C)=O)OC

Computed Properties

• Exact Mass: 324.12100
• Monoisotopic Mass: 324.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.45000
• LogP: 0.76450